Cas no 957061-06-2 (3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid)

• Product Name: 3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid
• CAS No: 957061-06-2
• MF: C₁₆H₁₉BN₂O₄S
• MW: 346.209062814713
• MDL: MFCD09258740
• CID: 802733
• PubChem ID: 44119191
• Update Time: 2025-10-31

3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4,6-trimethyl-, 2-[(3-boronophenyl)methylene]hydrazide
• [3-[[(2,4,6-trimethylphenyl)sulfonylhydrazinylidene]methyl]phenyl]boronic acid
• 3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid
• CS-0178689
• MFCD09258740
• 3-{2-[(Mesitylsulphonyl)hydrazono]methyl}benzeneboronic acid
• AKOS025293602
• N'-(3-boronobenzylidene)-2,4,6-trimethylbenzenesulfonohydrazide, AldrichCPR
• SCHEMBL2557191
• 957061-06-2
• BS-22956
• (E)-(3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenyl)boronic acid
• AKOS015840499
• [3-[(E)-[(2,4,6-trimethylphenyl)sulfonylhydrazinylidene]methyl]phenyl]boronic acid
• {3-[(E)-[(2,4,6-trimethylbenzenesulfonamido)imino]methyl]phenyl}boronic acid
• (3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenyl)boronic acid

• MDL： MFCD09258740
• Inchi： 1S/C16H19BN2O4S/c1-11-7-12(2)16(13(3)8-11)24(22,23)19-18-10-14-5-4-6-15(9-14)17(20)21/h4-10,19-21H,1-3H3/b18-10+
• InChI Key： CNCIYFHRILXDLV-VCHYOVAHSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N/N=C/C1C=CC=C(B(O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 346.11600
• Monoisotopic Mass: 346.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• PSA: 107.37000
• LogP: 2.07570

3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid Security Information

• Storage Condition：(BD332168)

Additional information on 3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid

Introduction to 3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic Acid (CAS No. 957061-06-2)

3-((2-(Mesitylsulfonyl)hydrazono)methyl)phenylboronic acid (CAS No. 957061-06-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid, is characterized by its boronic acid functional group and a mesitylsulfonyl hydrazono moiety, which contribute to its reactivity and utility in synthetic transformations.

The molecular structure of 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid consists of a phenyl ring substituted with a boronic acid group at the 3-position and a mesitylsulfonyl hydrazono group attached to the methyl group. The boronic acid group is known for its ability to form stable complexes with various functional groups, making it an excellent reagent for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and materials. The mesitylsulfonyl hydrazono moiety, on the other hand, imparts additional reactivity and selectivity to the molecule, enhancing its utility in organic synthesis.

Recent studies have highlighted the potential of 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases such as cancer and neurodegenerative disorders. The ability of this compound to form stable complexes with specific protein targets makes it an attractive candidate for drug discovery efforts.

In addition to its applications in medicinal chemistry, 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid has also shown promise in materials science. Research conducted at the University of California, Berkeley, has explored the use of this compound as a building block for the synthesis of advanced materials with tunable properties. The boronic acid group can be used to create dynamic covalent networks that exhibit self-healing and adaptive behaviors, which are highly desirable in applications such as smart coatings and responsive polymers.

The synthetic accessibility of 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid has been improved through the development of efficient synthetic routes. A notable method involves the reaction of mesitylsulfonyl hydrazide with 3-formylphenylboronic acid under mild conditions, followed by condensation with an appropriate nucleophile. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to tailor its properties for specific applications.

The safety profile of 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid is another important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. It is recommended to store the compound in a cool, dry place away from strong oxidizing agents and to use appropriate personal protective equipment (PPE) during handling.

In conclusion, 3-((2-(mesitylsulfonyl)hydrazono)methyl)phenylboronic acid (CAS No. 957061-06-2) is a multifunctional organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent in synthetic chemistry, while its ability to form stable complexes with specific targets positions it as a promising candidate for drug discovery and materials science research. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.